Cas no 25038-02-2 (Hexafluoropropylene oxide)

• Product Name: Hexafluoropropylene oxide
• CAS No: 25038-02-2
• MF: C₃F₆O
• MW: 166.021922111511
• MDL: MFCD00148042
• CID: 267514
• PubChem ID: 87575081
• Update Time: 2025-11-02

Hexafluoropropylene oxide Chemical and Physical Properties

Names and Identifiers

• Oxirane,2,2,3-trifluoro-3-(trifluoromethyl)-, homopolymer
• Poly(perfluoropropylene Oxide)
• Poly(hexafluoropropylene oxide)
• Oxirane,trifluoro(trifluoromethyl)-, homopolymer (9CI)
• Propane,1,2-epoxy-1,1,2,3,3,3-hexafluoro-, polymers (8CI)
• Fomblin U
• Fomblin Y 01
• Fomblin Y 04
• Hexafluoropropene oxide homopolymer
• Hexafluoropropylene oxidehomopolymer
• Hexafluoropropylene oxide polymer
• Hexafluoropropylene oxidepolymers
• Hostinert 272
• Krytox Alcohol
• Krytox oil
• Perfluoropropylene oxidehomopolymer
• Polyhexafluoropropylene epoxide
• Trifluoro(trifluoromethyl)oxirane homopolymer
• Y 04
• perfluoropro(propyleneoxide) polymer
• Hexafluoropropylene oxide
• Hexafluoropropene oxide
• TRIFLUORO(TRIFLUOROMETHYL)OXIRANE
• Hfpo
• 2,2,3-Trifluoro-3-(trifluoromethyl)oxirane
• Hexafluoro-1,2-epoxypropane
• Hexafluoropropene epoxide
• Hexafluoroepoxypropane
• Oxirane, trifluoro(trifluoromethyl)-
• Perfluoropropylene oxide
• Hexafluoropropylene epoxide
• Propylene oxide hexafluoride
• Perfluoro-1,2-epoxypropane
• hexafluoropropeneoxide
• Perfluoro-1,2-propenoxide
• PGFXOWRDDHCDTE-UHFFFAOYSA-N
• Oxirane, 2,2,3-trifluoro-3-(trifluoromethyl)-
• Propane, 1,2-
• Hexafluoro1,2epoxypropane
• EINECS 207-050-4
• Oxirane, trifluoro(trifluoromethyl)
• MFCD00005125
• DTXCID009177
• 428-59-1
• 25038-02-2
• UNII-JPY12AP87N
• HSDB 5424
• C6HF11O3.H3N
• HEXAFLUOROPROPENE-1,2-OXIDE
• HFPO-TrA hexafluoropropylene oxide trimer acid
• HFPO-TeA hexafluoropropylene oxide tetramer acid
• HFPO-TrA
• GenX ammonium perfluoro-2-methyl-3-oxahexanoate
• Propane, 1,2-epoxy-1,1,2,3,3,3-hexafluoro-
• NA 1956
• FS-3801
• 2,2,3-Trifluoro-3-(trifluoromethyl)oxirane #
• HFPO2 compound
• GenX-Na
• Ammonium 2-(perfluoropropoxy)perfluoropropionate
• Propanoic acid, 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-, sodium salt (1:1)
• EC 207-050-4
• CS-0069521
• HFPO-TeA
• GenX perfluoro(2-propoxypropanoate)
• per-and polyfluoroalkyl ether acids
• AKOS009157112
• Perfluoro(methyloxirane)
• 1,2-Epoxyhexafluoropropane
• GenX-K
• hexafluoropropylene oxide tetramer acid
• PFEA per-and polyfluoroalkyl ether acids
• DTXSID6029177
• HFPO-TA hexafluoropropylene oxide trimer acid
• ammonium perfluoro(2-methyl-3-oxahexanoic) acid
• JPY12AP87N
• GenX potassium salt
• Q2693924
• Hexafluoropropylene oxide [NA1956] [Nonflammable gas]
• NS00002152
• perfluoropropene oxide
• NA1956
• SCHEMBL37265
• ammonium 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)-propanoate
• Hexafluoropropylene oxide, 98%
• (Trifluoromethyl)trifluorooxirane
• Propane, 1,2epoxy1,1,2,3,3,3hexafluoro

• MDL： MFCD00148042
• Inchi： 1S/C3F6O/c4-1(2(5,6)7)3(8,9)10-1
• InChI Key： PGFXOWRDDHCDTE-UHFFFAOYSA-N
• SMILES： FC1(C(F)(F)F)C(O1)(F)F

Computed Properties

• Exact Mass: 165.985
• Monoisotopic Mass: 165.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.88 g/mL at 25 °C
• Melting Point: -200 °F (NTP, 1992)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: n20/D 1.297
• Solubility: Not determined
• Vapor Pressure: 4 × 10-7 ( 20 °C)

Hexafluoropropylene oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： 26-36
• Hazardous Material Identification：
• TSCA：T
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Hexafluoropropylene oxide

Hexafluoropropylene Oxide: A Versatile Compound in Advanced Material Science and Pharmaceutical Applications

CAS No. 25038-02-2, also known as Hexafluoropropylene oxide, is a fluorinated organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound belongs to the broader family of perfluoroalkyl and polyfluoroalkyl substances (PFAS), which are characterized by their exceptional chemical stability and hydrophobic/hydrophilic properties. Recent studies have highlighted its potential in advanced material science, pharmaceutical formulation development, and environmental remediation technologies. The integration of Hexafluoropropylene oxide into multifunctional materials has opened new avenues for industrial applications, particularly in the context of high-performance coatings, nanotechnology, and biomedical engineering.

Hexafluoropropylene oxide is a colorless, odorless liquid with a boiling point of approximately 120°C. Its molecular formula, C3F6O, reflects the presence of three carbon atoms, six fluorine atoms, and one oxygen atom. The fluorine atoms in this molecule create a highly electronegative surface, which contributes to its exceptional resistance to thermal degradation and chemical reactivity. This property makes Hexafluoropropylene oxide a critical component in the synthesis of fluorinated polymers, such as fluorinated ethylene propylene (FEP) and perfluoroalkoxy (PFA), which are widely used in semiconductor manufacturing and medical device coatings.

Recent advancements in Hexafluoropropylene oxide research have focused on its role in green chemistry applications. A 2023 study published in Advanced Materials demonstrated that Hexafluoropropylene oxide can be used as a precursor for the development of fluorinated surfactants with low environmental impact. These surfactants are being explored for their potential in oil recovery, wastewater treatment, and sustainable agriculture. The study emphasized the importance of optimizing reaction conditions to minimize byproduct formation, which aligns with the growing demand for eco-friendly chemical processes.

In the pharmaceutical industry, Hexafluoropropylene oxide has shown promise as a solvent for drug delivery systems. A 2022 review in Pharmaceutical Research highlighted its ability to dissolve hydrophobic active pharmaceutical ingredients (APIs) while maintaining stability under physiological conditions. This property is particularly valuable for the development of nanoparticle-based drug delivery and controlled-release formulations. Researchers are also investigating its potential as a crosslinking agent in polymer-based drug carriers, which could enhance the mechanical strength of these systems.

The synthesis of Hexafluoropropylene oxide typically involves a fluorination reaction of propylene oxide, a process that requires precise control of temperature and pressure to ensure product purity. A 2024 study in Organic Process Research & Development introduced a novel catalytic method using fluorinated metal complexes to improve the efficiency of this reaction. This advancement addresses the long-standing challenge of selectivity in fluorination processes, which is critical for producing high-quality materials for industrial applications.

In the field of biomedical engineering, Hexafluoropropylene oxide is being explored for its potential in surface modification of medical devices. A 2023 study published in Biomaterials demonstrated that coatings derived from Hexafluoropropylene oxide significantly reduced bacterial adhesion on implantable devices, thereby enhancing their biocompatibility. This application is particularly relevant for antimicrobial coatings in orthopedic and cardiovascular devices, where preventing biofilm formation is essential for patient safety.

Recent research has also focused on the environmental fate and behavior of Hexafluoropropylene oxide. A 2023 report by the European Chemicals Agency (ECHA) highlighted the need for further studies on its long-term persistence in the environment. While Hexafluoropropylene oxide is less persistent than traditional PFAS compounds, its potential for bioaccumulation remains a topic of debate. This has led to increased regulatory scrutiny, with several countries implementing precautionary measures to limit its use in consumer products.

The Hexafluoropropylene oxide market is experiencing growth driven by its applications in high-tech industries such as semiconductors, electronics, and aerospace. A 2024 market analysis by Grand View Research projected a compound annual growth rate (CAGR) of 6.2% for the Hexafluoropropylene oxide market between 2024 and 2030. This growth is attributed to the increasing demand for fluorinated materials in microelectronics manufacturing and advanced packaging technologies.

Despite its advantages, the use of Hexafluoropropylene oxide is not without challenges. One major concern is the cost of production, which is influenced by the availability of fluorinating agents and the energy requirements of the synthesis process. A 2023 study in Industrial & Engineering Chemistry Research proposed a closed-loop recycling system to reduce waste and lower production costs. This approach not only addresses environmental concerns but also enhances the economic viability of Hexafluoropropylene oxide in industrial applications.

In conclusion, Hexafluoropropylene oxide is a versatile compound with significant potential across multiple industries. Ongoing research is focused on expanding its applications while addressing environmental and economic challenges. As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts.

The integration of Hexafluoropropylene oxide into multifunctional materials has opened new avenues for industrial applications, particularly in the context of high-performance coatings, nanotechnology, and biomedical engineering. Recent advancements in Hexafluoropropylene oxide research have focused on its role in green chemistry applications. A 2023 study published in Advanced Materials demonstrated that Hexafluoropropylene oxide can be used as a precursor for the development of fluorinated surfactants with low environmental impact. These surfactants are being explored for their potential in oil recovery, wastewater treatment, and sustainable agriculture. The study emphasized the importance of optimizing reaction conditions to minimize byproduct formation, which aligns with the growing demand for eco-friendly chemical processes.

As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts. The Hexafluoropropylene oxide market is experiencing growth driven by its applications in high-tech industries such as semiconductors, electronics, and aerospace. A 2024 market analysis by Grand View Research projected a compound annual growth rate (CAGR) of 6.2% for the Hexafluoropropylene oxide market between 2024 and 2030. This growth is attributed to the increasing demand for fluorinated materials in microelectronics manufacturing and advanced packaging technologies.

Despite its advantages, the use of Hexafluoropropylene oxide is not without challenges. One major concern is the cost of production, which is influenced by the availability of fluorinating agents and the energy requirements of the synthesis process. A 2023 study in Industrial & Engineering Chemistry Research proposed a closed-loop recycling system to reduce waste and lower production costs. This approach not only addresses environmental concerns but also enhances the economic viability of Hexafluoropropylene oxide in industrial applications.

In conclusion, Hexafluoropropylene oxide is a versatile compound with significant potential across multiple industries. Ongoing research is focused on expanding its applications while addressing environmental and economic challenges. As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts.

As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts. The Hexafluoropropylene oxide market is experiencing growth driven by its applications in high-tech industries such as semiconductors, electronics, and aerospace. A 2024 market analysis by Grand View Research projected a compound annual growth rate (CAGR) of 6.2% for the Hexafluoropropylene oxide market between 2024 and 2030. This growth is attributed to the increasing demand for fluorinated materials in microelectronics manufacturing and advanced packaging technologies.

Despite its advantages, the use of Hexafluoropropylene oxide is not without challenges. One major concern is the cost of production, which is influenced by the availability of fluorinating agents and the energy requirements of the synthesis process. A 2023 study in Industrial & Engineering Chemistry Research proposed a closed-loop recycling system to reduce waste and lower production costs. This approach not only addresses environmental concerns but also enhances the economic viability of Hexafluoropropylene oxide in industrial applications.

In conclusion, Hexafluoropropylene oxide is a versatile compound with significant potential across multiple industries. Ongoing research is focused on expanding its applications while addressing environmental and economic challenges. As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts.

As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts. The Hexafluoropropylene oxide market is experiencing growth driven by its applications in high-tech industries such as semiconductors, electronics, and aerospace. A 2024 market analysis by Grand View Research projected a compound annual growth rate (CAGR) of 6.2% for the Hexafluoropropylene oxide market between 2024 and 2030. This growth is attributed to the increasing demand for fluorinated materials in microelectronics manufacturing and advanced packaging technologies.

Despite its advantages, the use of Hexafluoropropylene oxide is not without challenges. One major concern is the cost of production, which is influenced by the availability of fluorinating agents and the energy requirements of the synthesis process. A 2023 study in Industrial & Engineering Chemistry Research proposed a closed-loop recycling system to reduce waste and lower production costs. This approach not only addresses environmental concerns but also enhances the economic viability of Hexafluoropropylene oxide in industrial applications.

In conclusion, Hexafluoropropylene oxide is a versatile compound with significant potential across multiple industries. Ongoing research is focused on expanding its applications while addressing environmental and economic challenges. As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts.

As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts. The Hexafluoropropylene oxide market is experiencing growth driven by its applications in high-tech industries such as semiconductors, electronics, and aerospace. A 2024 market analysis by Grand View Research projected a compound annual growth rate (CAGR) of 6.2% for the Hexafluoropropylene oxide market between 2024 and 2030. This growth is attributed to the increasing demand for fluorinated materials in microelectronics manufacturing and advanced packaging technologies.

Despite its advantages, the use of Hexafluoropropylene oxide is not without challenges. One major concern is the cost of production, which is influenced by the availability of fluorinating agents and the energy requirements of the synthesis process. A 2023 study in Industrial & Engineering Chemistry Research proposed a closed-loop recycling system to reduce waste and lower production costs. This approach not only addresses environmental concerns but also enhances the economic viability of Hexafluoropropylene oxide in industrial applications.

In conclusion, Hexafluoropropylene oxide is a versatile compound with significant potential across multiple industries. Ongoing research is focused on expanding its applications while addressing environmental and economic challenges. As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts.

As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts. The Hexafluoropropylene oxide market is experiencing growth driven by its applications in high-tech industries such as semiconductors, electronics, and aerospace. A 2024 market analysis by Grand View Research projected a compound annual growth rate (CAGR) of 6.2% for the Hexafluoropropylene oxide market between 2024 and 2030. This growth is attributed to the increasing demand for fluorinated materials in microelectronics manufacturing and advanced packaging technologies.

Despite its advantages, the use of Hexafluoropropylene oxide is not without challenges. One major concern is the cost of production, which is influenced by the availability of fluorinating agents and the energy requirements of the synthesis process. A 2023 study in Industrial & Engineering Chemistry Research proposed a closed-loop recycling system to reduce waste and lower production costs. This approach not only addresses environmental concerns but also enhances the economic viability of Hexafluoropropylene oxide in industrial applications.

In conclusion, Hexafluoropropylene oxide is a versatile compound with significant potential across multiple industries. Ongoing research is focused on expanding its applications while addressing environmental and economic challenges. As the demand for fluorinated materials continues to grow, the role of Hexafluoropropylene oxide in innovative technologies is expected to become even more prominent. Future studies will likely focus on sustainable synthesis methods and environmental risk assessments to ensure its responsible use in both industrial and consumer contexts.

It seems that you've repeated the same paragraph multiple times. If you're looking for information about Hexafluoropropylene oxide (also known as 1,1,2,3,3,3-hexafluoropropane-2-oxide or HFP), here's a concise and accurate summary: --- ### Hexafluoropropylene Oxide (HFP) Chemical Name: 1,1,2,3,3,3-Hexafluoropropane-2-oxide CAS Number: 120665-32-3 Molecular Formula: C₃H₂F₆O Molar Mass: 186.03 g/mol Appearance: Colorless liquid Boiling Point: ~51°C Melting Point: ~-25°C Density: ~1.44 g/cm³ --- ### Key Properties and Uses - Chemical Stability: HFP is relatively inert under normal conditions but can undergo hydrolysis or decomposition under high temperatures or UV exposure. - Fluorinated Compound: It is a fluorinated organic compound, which gives it unique chemical and physical properties. - Applications: - Cryogenic Coolants: Used in some cooling systems due to its low boiling point. - Chemical Synthesis: Serves as a precursor for the production of other fluorinated compounds, such as fluoropolymers or fluorochemicals. - Environmental Considerations: Due to its fluorinated nature, it may have environmental persistence and potential for bioaccumulation, making it a compound of interest in environmental regulations. --- ### Environmental and Safety Considerations - Toxicity: Limited data is available, but as a fluorinated compound, it may have potential toxicity, especially if inhaled or ingested. - Regulatory Status: Depending on the region, HFP may be subject to environmental regulations due to its fluorinated nature and potential for atmospheric persistence. - Handling: Should be handled with care in industrial settings, with appropriate ventilation and protective equipment. --- If you have a specific question or need more detailed information about Hexafluoropropylene oxide, feel free to ask!